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Compound of Interest

Compound Name: Simufilam dihydrochloride

Cat. No.: B11936182 Get Quote

Application Notes and Protocols for Simufilam
Dihydrochloride
For Researchers, Scientists, and Drug Development
Professionals
Introduction

Simufilam dihydrochloride (formerly PTI-125) is an investigational small molecule that has

been studied for its potential role in neurodegenerative diseases. Its proposed mechanism of

action involves the restoration of an altered conformation of the scaffolding protein Filamin A

(FLNA). This document provides detailed protocols for the preparation of Simufilam
dihydrochloride stock solutions for experimental use, along with a summary of its

physicochemical properties and proposed signaling pathway.

Physicochemical Properties
A clear understanding of the physicochemical properties of Simufilam dihydrochloride is

essential for its proper handling and use in experimental settings.
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Property Value

Molecular Formula C₁₅H₂₃Cl₂N₃O

Molecular Weight 332.3 g/mol

Solubility >60 mg/mL in DMSO>60 mg/mL in Water

Purity ≥98%

Storage Temperature -20°C

Experimental Protocols
Materials:

Simufilam dihydrochloride powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, nuclease-free water

Calibrated analytical balance

Sterile microcentrifuge tubes or vials

Vortex mixer

Pipettes and sterile filter tips

Protocol for Preparing a 10 mM Stock Solution in DMSO:

Preparation: Work in a clean, designated area, such as a laminar flow hood, to maintain

sterility. Ensure all equipment is properly calibrated and sterilized.

Weighing: Carefully weigh out 3.323 mg of Simufilam dihydrochloride powder using a

calibrated analytical balance.

Dissolving: Add the weighed powder to a sterile microcentrifuge tube. Add 1 mL of anhydrous

DMSO to the tube.
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Mixing: Close the tube tightly and vortex thoroughly until the powder is completely dissolved.

Visually inspect the solution to ensure there are no visible particles.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C for

long-term use.

Note: For aqueous-based cellular assays, the DMSO stock solution should be further diluted in

the appropriate cell culture medium to the final desired working concentration. Ensure the final

concentration of DMSO in the culture medium is low (typically <0.1%) to avoid solvent-induced

cytotoxicity.

Signaling Pathway and Experimental Workflow
The following diagrams illustrate the proposed signaling pathway of Simufilam and the

experimental workflow for preparing a stock solution.
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Caption: Proposed signaling pathway of Simufilam.
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Caption: Experimental workflow for stock solution preparation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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